Cas no 1697803-56-7 (tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1697803-56-7
• MF: C₁₅H₁₉F₂NO₃
• MW: 299.313071489334
• CID: 4612946
• Update Time: 2025-06-12

tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H19F2NO3/c1-9-5-6-10(12(17)11(9)16)15(20)7-18(8-15)13(19)21-14(2,3)4/h5-6,20H,7-8H2,1-4H3
• InChI Key： KJIDZOZKNHDXRD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=C(C)C(F)=C2F)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1697803-56-7)

The compound tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1697803-56-7) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its unique azetidine ring and difluoromethylphenyl moiety, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural features, including the tert-butyl group and hydroxy functionality, make it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated compounds like tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and anti-inflammatory agents. The presence of fluorine atoms in the aromatic ring is known to improve lipophilicity and membrane permeability, which are crucial for drug efficacy.

The synthesis of CAS No. 1697803-56-7 involves multi-step organic reactions, including Boc protection and Grignard addition, which are well-documented in peer-reviewed journals. Its purity and stability are often verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements for pharmaceutical-grade intermediates.

One of the most frequently asked questions about tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate revolves around its solubility and storage conditions. The compound is typically soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Proper storage under inert atmosphere and low temperatures is recommended to maintain its integrity over time.

From an industrial perspective, CAS No. 1697803-56-7 is often sourced by contract research organizations (CROs) and custom synthesis providers. Its applications extend beyond pharmaceuticals to include material science, where it is explored for its potential in designing novel polymers with tailored properties. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for this compound.

In conclusion, tert-butyl 3-(2,3-difluoro-4-methylphenyl)-3-hydroxyazetidine-1-carboxylate represents a valuable tool for modern chemical research. Its unique structural attributes and broad applicability make it a subject of ongoing study in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.